Cas no 54771-30-1 (Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester)
54771-30-1 structure
Product Name:Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester
CAS No:54771-30-1
MF:C54H87O3P
MW:815.240557909012
CID:380045
PubChem ID:3034833
Update Time:2025-04-19
Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester
- 2,3-dinonylphenyl bis(2-nonylphenyl) phosphite
- Dinonylphenyl bis(nonylphenyl) phosphite
- EINECS 259-335-8
- SCHEMBL2350501
- DTXSID101014958
- FT-0700095
- 54771-30-1
- NS00058786
- Phosphorous acid,dinonylphenyl bis(nonylphenyl)ester
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- Inchi: 1S/C54H87O3P/c1-5-9-13-17-21-25-29-38-48-43-37-47-54(51(48)44-32-28-24-20-16-12-8-4)57-58(55-52-45-35-33-41-49(52)39-30-26-22-18-14-10-6-2)56-53-46-36-34-42-50(53)40-31-27-23-19-15-11-7-3/h33-37,41-43,45-47H,5-32,38-40,44H2,1-4H3
- InChI Key: OZFFDSIESCRZEA-UHFFFAOYSA-N
- SMILES: P(OC1C=CC=CC=1CCCCCCCCC)(OC1C=CC=CC=1CCCCCCCCC)OC1=CC=CC(=C1CCCCCCCCC)CCCCCCCCC
Computed Properties
- Exact Mass: 814.63971
- Monoisotopic Mass: 814.639283
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 58
- Rotatable Bond Count: 38
- Complexity: 842
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
- XLogP3: 23.9
Experimental Properties
- Boiling Point: 774.9°C at 760 mmHg
- Flash Point: 535.3°C
- PSA: 27.69
Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester Security Information
- Hazardous Material transportation number:3082
- HazardClass:9
- PackingGroup:III
Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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